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Compound of Interest

Compound Name: Fmoc-1,6-diaminohexane

Cat. No.: B2372660

An In-depth Technical Guide to the Physicochemical Properties of Fmoc-1,6-diaminohexane

For researchers, scientists, and professionals in drug development, a precise understanding of
the chemical properties of reagents is paramount. This guide provides a detailed analysis of the
mass and structural characteristics of Fmoc-1,6-diaminohexane, a key building block in
peptide synthesis and bioconjugation.

Quantitative Data Summary

The physicochemical properties of Fmoc-1,6-diaminohexane are detailed below. The
compound is commonly available as a free base and as a hydrochloride salt. The "Exact Mass"
refers to the monoisotopic mass of the free base, calculated using the mass of the most
abundant isotope of each element.

Fmoc-1,6-diaminohexane Fmoc-1,6-diaminohexane
Property

(Free Base) (HCI Salt)
Molecular Formula C21H26N202 C21H26N202 - HCI[1][2][3]
Average Molecular Weight 338.44 g/mol ~374.9 g/mol [1][2][3]
Exact (Monoisotopic) Mass 338.19943 Da Not Applicable

Methodology for Mass Determination

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b2372660?utm_src=pdf-interest
https://www.benchchem.com/product/b2372660?utm_src=pdf-body
https://www.benchchem.com/product/b2372660?utm_src=pdf-body
https://www.benchchem.com/product/b2372660?utm_src=pdf-body
https://advancedchemtech.com/product/fmoc-16-diaminohexane%C2%B7hcl/
https://www.scbt.com/p/fmoc-1-6-diaminohexane-hydrochloride-166410-37-3
https://www.chemimpex.com/products/07146
https://advancedchemtech.com/product/fmoc-16-diaminohexane%C2%B7hcl/
https://www.scbt.com/p/fmoc-1-6-diaminohexane-hydrochloride-166410-37-3
https://www.chemimpex.com/products/07146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2372660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The exact mass of Fmoc-1,6-diaminohexane (free base) is calculated from its molecular
formula (C21H26N202) by summing the monoisotopic masses of its constituent atoms:

Carbon (C): 21 * 12.0000000 Da

Hydrogen (H): 26 * 1.0078250 Da

Nitrogen (N): 2 * 14.0030740 Da

Oxygen (O): 2 * 15.9949146 Da

This calculation yields a precise monoisotopic mass of 338.19943 Da. This value is critical for
high-resolution mass spectrometry analysis, enabling unambiguous identification of the
molecule.

Structural Representation

The logical structure of Fmoc-1,6-diaminohexane consists of two primary components: the
fluorenylmethyloxycarbonyl (Fmoc) protecting group and the 1,6-diaminohexane linker. The
Fmoc group is attached to one of the amino groups of the hexane linker, leaving the other
amino group free for subsequent chemical reactions.

Fmoc-1,6-diaminohexane
Fmoc Group Amide Bond . [NEGEBIENgllelslNeTa RN RI1 lg
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b2372660?utm_src=pdf-body
https://www.benchchem.com/product/b2372660?utm_src=pdf-body
https://www.benchchem.com/product/b2372660?utm_src=pdf-body-img
https://www.benchchem.com/product/b2372660?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2372660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. advancedchemtech.com [advancedchemtech.com]

2. scbt.com [scbt.com]

3. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [What is the exact mass of Fmoc-1,6-diaminohexane?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2372660#what-is-the-exact-mass-of-fmoc-1-6-
diaminohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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